2-(2,4-dichlorophenoxy)-N-(1H-1,2,4-triazol-3-yl)propanamide

• Molecular Formula: C11H10Cl2N4O2
• Molecular Weight: 301.13 g/mol
• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(1H-1,2,4-triazol-5-yl)propanamide
• InChI: InChI=1S/C11H10Cl2N4O2/c1-6(10(18)16-11-14-5-15-17-11)19-9-3-2-7(12)4-8(9)13/h2-6H,1H3,(H2,14,15,16,17,18)
• InChI Key: ZKVGIFYWABAVMO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NC=NN1)OC2=C(C=C(C=C2)Cl)Cl

Description

2-(2,4-dichlorophenoxy)-N-(1H-1,2,4-triazol-3-yl)propanamide is a synthetic organic compound that belongs to the class of phenoxy herbicides These compounds are widely used in agriculture to control broadleaf weeds

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,4-dichlorophenoxy)-N-(1H-1,2,4-triazol-3-yl)propanamide typically involves the following steps:

Formation of 2,4-dichlorophenoxyacetic acid: This can be achieved by chlorinating phenoxyacetic acid.

Amidation Reaction: The 2,4-dichlorophenoxyacetic acid is then reacted with 1H-1,2,4-triazole-3-amine in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to form the desired amide.

Industrial Production Methods

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the triazole ring, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions may target the amide group, converting it to an amine.

Substitution: The dichlorophenoxy group can undergo nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used under basic conditions.

Major Products

Oxidation: Oxidized triazole derivatives.

Reduction: Amino derivatives.

Substitution: Substituted phenoxy derivatives.

Scientific Research Applications

Chemistry: Used as a precursor for synthesizing more complex molecules.

Biology: Studied for its effects on plant growth and development.

Industry: Used in the formulation of herbicides and pesticides.

Mechanism of Action

The mechanism of action of 2-(2,4-dichlorophenoxy)-N-(1H-1,2,4-triazol-3-yl)propanamide involves its interaction with specific molecular targets:

Molecular Targets: The compound may target enzymes involved in plant growth regulation, such as auxin receptors.

Pathways Involved: It may interfere with the biosynthesis of essential plant hormones, leading to inhibited growth and development of weeds.

Comparison with Similar Compounds

Similar Compounds

2,4-Dichlorophenoxyacetic acid (2,4-D): A widely used herbicide with a similar phenoxy structure.

Triazole-based fungicides: Compounds like tebuconazole and propiconazole which also contain the triazole ring.

Uniqueness

2-(2,4-dichlorophenoxy)-N-(1H-1,2,4-triazol-3-yl)propanamide is unique due to the combination of the phenoxy and triazole moieties, which may confer dual functionality as both a herbicide and a potential antifungal agent.